Cas no 19155-06-7 ( )

  structure
  structure
Product Name: 
CAS No:19155-06-7
MF:C13H31N3
MW:229.405343294144
CID:907811
PubChem ID:296298
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • N,N'-(Methyliminobisethylene)bis(diethylamine)
    • N-[2-(diethylamino)ethyl]-N',N'-diethyl-N-methylethane-1,2-diamine
    • 4-METHYL-1,1,7,7-TETRAETHYLDIETHYLENETRIAMINE
    • AC1L6PX7
    • AC1Q2ZBI
    • Bis-(2-diaethylamino-aethyl)-methyl-amin
    • bis-(2-diethylamino-ethyl)-methyl-amine
    • bis[2-(diethylamino)ethyl](methyl)amine
    • CTK8H4269
    • N-(2-diethylaminoethyl)-N',N'-diethyl-N-methylethane-1,2-diamine
    • NSC166311
    • DTXSID40304574
    • SCHEMBL9388290
    • 19155-06-7
    • N,N/'-(Methyliminobisethylene)bis(diethylamine)
    • 6-methyl-3,9-diethyl-3,6,9-triazaundecane
    • NSC-166311
    • N~1~-[2-(Diethylamino)ethyl]-N~2~,N~2~-diethyl-N~1~-methylethane-1,2-diamine
    •  
    • Inchi: 1S/C13H31N3/c1-6-15(7-2)12-10-14(5)11-13-16(8-3)9-4/h6-13H2,1-5H3
    • InChI Key: PHDLNXKJCPLCRO-UHFFFAOYSA-N
    • SMILES: N(C)(CCN(CC)CC)CCN(CC)CC

Computed Properties

  • Exact Mass: 229.25203
  • Monoisotopic Mass: 229.251798002g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 10
  • Complexity: 126
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 9.7Ų

Experimental Properties

  • PSA: 9.72
  • LogP: 1.60180
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